Differential Substrate Recognition by Long-Chain Acyl-CoA Synthetase (ACSL1)
While direct kinetic data (Km, Vmax) for 5-Methylicosanoyl-CoA with ACSL1 is not available, the enzyme's known substrate specificity provides a critical differentiation point. ACSL1 preferentially activates straight-chain fatty acids like palmitoleate (C16:1), oleate (C18:1), and linoleate (C18:2) [1]. 5-Methylicosanoyl-CoA, as a saturated, branched-chain C20 species, presents a structurally distinct substrate. Its activation by ACSL1 is not guaranteed and would likely exhibit different kinetic parameters compared to the enzyme's preferred straight-chain, unsaturated substrates. Using 5-Methylicosanoyl-CoA is essential for accurately quantifying the activation step for this specific branched-chain fatty acid.
| Evidence Dimension | Substrate Preference for Long-Chain Acyl-CoA Synthetase 1 (ACSL1) |
|---|---|
| Target Compound Data | Branched-chain C20:0 acyl-CoA (5-Methylicosanoyl-CoA) |
| Comparator Or Baseline | Preferred substrates: palmitoleate (C16:1), oleate (C18:1), linoleate (C18:2), arachidonate (C20:4), EPA (C20:5), DHA (C22:6) |
| Quantified Difference | Not quantified; difference is qualitative in substrate structure (branched vs. straight-chain; saturated vs. unsaturated) which is known to alter enzyme kinetics. |
| Conditions | In vitro enzyme assay; specific activity of ACSL1. |
Why This Matters
This matters for scientific selection because using 5-Methylicosanoyl-CoA is the only way to accurately study the activation step of this specific branched-chain fatty acid, as its kinetic profile with ACSL1 will differ from that of the enzyme's preferred straight-chain substrates.
- [1] UniProt. P30624 · ACSL1_RAT. Long-chain-fatty-acid--CoA ligase 1. Available at: https://www.uniprot.org/uniprotkb/P30624/entry. View Source
